Cas no 509-34-2 (Rhodamine B base)

• Product Name: Rhodamine B base
• CAS No: 509-34-2
• MF: C₂₈H₃₀N₂O₃
• MW: 442.55
• MDL: MFCD00066967
• CID: 37898
• PubChem ID: 24854024
• Update Time: 2023-11-22

Rhodamine B base Chemical and Physical Properties

Names and Identifiers

• 3',6'-bis(diethylamino)spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
• Rhodamine B base
• Solvent Red 49

• MDL： MFCD00066967
• Inchi： InChI=1S/C28H30N2O3/c1-5-29(6-2)19-13-15-23-25(17-19)32-26-18-20(30(7-3)8-4)14-16-24(26)28(23)22-12-10-9-11-21(22)27(31)33-28/h9-18H,5-8H2,1-4H3
• InChI Key： CVAVMIODJQHEEH-UHFFFAOYSA-N
• SMILES： O=C1OC2(C3=C(OC4=C2C=CC(N(CC)CC)=C4)C=C(N(CC)CC)C=C3)C5=C1C=CC=C5

Computed Properties

• Exact Mass: 442.22600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• Color/Form: Not determined
• Density: 1.1536 (rough estimate)
• Boiling Point: 553.14°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• PSA: 59.52000
• LogP: 4.22630
• Solubility: Not determined

Rhodamine B base Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans